Cas no 88653-16-1 (9,10-Anthracenedione, 1-amino-4-[(3-nitrophenyl)amino]-)

• Product name: 9,10-Anthracenedione, 1-amino-4-[(3-nitrophenyl)amino]-
• CAS No: 88653-16-1
• MF: C₂₀H₁₃N₃O₄
• MW: 359.334924459457
• CID: 625431
• PubChem ID: 13162746

9,10-Anthracenedione, 1-amino-4-[(3-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-amino-4-[(3-nitrophenyl)amino]-
• 1-amino-4-(3-nitroanilino)anthracene-9,10-dione
• 88653-16-1
• DTXSID50523739
• 1-Amino-4-((3-nitrophenyl)amino)anthracene-9,10-dione

• Inchi： InChI=1S/C20H13N3O4/c21-15-8-9-16(22-11-4-3-5-12(10-11)23(26)27)18-17(15)19(24)13-6-1-2-7-14(13)20(18)25/h1-10,22H,21H2
• InChI Key： AIKSAPAGFRNKLK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NC4=CC(=CC=C4)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 359.09060590g/mol
• Monoisotopic Mass: 359.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 118Ų